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Compound of Interest

Compound Name: Saikosaponin I

Cat. No.: B2472293 Get Quote

The following tables summarize the quantitative data from various in vitro studies, providing a

comparative look at the efficacy of Saikosaponin I across different biological activities.

Table 1: Anticancer Activity of Saikosaponin I

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2472293?utm_src=pdf-interest
https://www.benchchem.com/product/b2472293?utm_src=pdf-body
https://www.benchchem.com/product/b2472293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2472293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line
Cancer
Type

Assay Effect

IC50 /
Effective
Concentrati
on

Citation

HeLa
Cervical
Cancer

CCK-8 Cytotoxicity
~15 µM (at
24h)

[3]

K562

Acute

Myeloid

Leukemia

Proliferation

Assay

Inhibition of

Proliferation

15.38 µM (at

48h)
[4]

HL60

Acute

Myeloid

Leukemia

Proliferation

Assay

Inhibition of

Proliferation

15.25 µM (at

48h)
[4]

HGC-27
Gastric

Cancer

Cytotoxicity

Assay
Cytotoxicity

24.73 µg/ml

(at 24h)
[5]

AGS
Gastric

Cancer

Cytotoxicity

Assay
Cytotoxicity

23.41 µg/ml

(at 24h)
[5]

MKN-28
Gastric

Cancer

Cytotoxicity

Assay
Cytotoxicity

18.99 µg/ml

(at 24h)
[5]

MDA-MB-231
Breast

Cancer

Apoptosis

Assay

Apoptosis

Induction

Not specified,

significant

induction

[6]

MCF-7
Breast

Cancer

Apoptosis

Assay

Apoptosis

Induction

Not specified,

significant

induction

[1][6]

HepG2 Hepatoma

Growth

Inhibition

Assay

Growth

Inhibition
Not specified [6]

| A549, SKOV3, Siha | Lung, Ovarian, Cervical | Cell Death Assay | Sensitization to Cisplatin |

2-10 µM (in combination) |[2][7] |

Table 2: Antiviral Activity of Saikosaponin I
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Virus Strain Cell Line Assay Effect IC50 Citation

Influenza A
(H1N1 PR8)

A549
Viral
Replication
Assay

Inhibition of
Replication

1.98 µM [8]

Influenza A

(H9N2)
A549

Viral

Replication

Assay

Inhibition of

Replication
2.21 µM [8]

Influenza A

(H5N1)
A549

Viral

Replication

Assay

Inhibition of

Replication
2.07 µM [8]

| Human Coronavirus 229E | MRC-5 | XTT Assay | Inhibition of Infection | Not specified,

significant inhibition |[2][9] |

Table 3: Immunomodulatory and Anti-inflammatory Activity of Saikosaponin I

Cell Type Model Target / Effect
Effective
Concentration

Citation

Mouse T-cells
Con A-induced
activation

Inhibition of
proliferation,
cytokine
production (IL-
2, IFN-γ, TNF-
α), G0/G1
arrest

1-10 µM [6][10]

RAW 264.7

Macrophages

LPS-induced

inflammation

Inhibition of NO,

PGE₂, TNF-α, IL-

1β, IL-6

production

Not specified,

significant

inhibition

[11][12][13]

| Human Umbilical Vein Endothelial Cells (HUVECs) | ox-LDL-induced injury | Improved cell

viability, reduced apoptosis and inflammation | 10-40 µM |[14] |
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Core Bioactivities and Signaling Pathways
Saikosaponin I exerts its effects by modulating multiple key cellular signaling pathways.

Anti-inflammatory Activity
Saikosaponin I demonstrates potent anti-inflammatory properties primarily by inhibiting the

Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways in macrophages and other cell types.[11][13] In lipopolysaccharide (LPS)-stimulated

RAW 264.7 macrophages, it significantly inhibits the production of pro-inflammatory mediators

such as nitric oxide (NO), prostaglandin E₂ (PGE₂), and cytokines including TNF-α, IL-1β, and

IL-6.[11][12]

The mechanism involves suppressing the phosphorylation of IκBα, which prevents the nuclear

translocation of the p65 subunit of NF-κB.[11] Additionally, Saikosaponin I downregulates the

phosphorylation of key MAPK family members: p38, c-Jun N-terminal kinase (JNK), and

extracellular signal-regulated kinase (ERK).[11][13]
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Mitochondrial Pathway ER Stress Pathway

Saikosaponin I

↑ Bax / ↓ Bcl-2 Ratio ↑ GPR78, CHOP
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Caspase-9 Activation

Caspase-3 Activation

Caspase-12 Activation
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G1 Phase Regulation

Saikosaponin I

Cyclin D3

Down-regulates

CDK6

Down-regulates

p27kip

Up-regulates

G0/G1 Cell Cycle Arrest

Induces

G1 to S Phase
Transition

Promote Promote Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2472293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Culture
(Seed cells in plates)

2. SSa Treatment
(Add various concentrations)

3. Incubation
(e.g., 24, 48, 72 hours)

4. Bioactivity Assay

5. Data Acquisition
& Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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